6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine

• IUPAC Name: 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazine
• InChI: InChI=1S/C18H21N3/c1-10-7-8-16(9-11(10)2)21-14(5)17-12(3)19-20-13(4)18(17)15(21)6/h7-9H,1-6H3
• InChI Key: JVDMFNQDRKCPDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C3C(=NN=C(C3=C2C)C)C)C)C
• Molecular Formula: C18H21N3
• Molecular Weight: 279.4 g/mol

Description

6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is a heterocyclic organic compound that belongs to the pyrrolopyridazine class of compounds. It has a unique chemical structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes that are involved in the progression of various diseases. This inhibition leads to the suppression of disease progression and the promotion of cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine are still being studied. However, preliminary studies have shown that this compound has the ability to modulate various biochemical pathways that are involved in the regulation of cell growth, proliferation, and survival. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine in lab experiments is its unique chemical structure. This makes it an interesting subject of study and has the potential to lead to the development of new drugs. However, one of the main limitations of using this compound is its high cost and low availability.

Future Directions

There are several future directions for the study of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine. One of the most promising directions is the development of new drugs that target various diseases. Another direction is the study of the mechanism of action of this compound to gain a better understanding of its potential applications. Additionally, further studies are needed to determine the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine involves the reaction of 3,4-dimethyl aniline with a pyridine-2,3-dicarboxylic acid derivative in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then subjected to further reactions to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

The unique chemical structure of 6-(3,4-dimethylphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine has made it a subject of interest in various areas of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has potential as a lead compound for the development of new drugs that target various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.